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Compound of Interest

Compound Name: Nvp-bbd130

Cat. No.: B1609942 Get Quote

NVP-BBD130 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, stability, and handling of NVP-
BBD130, a potent dual inhibitor of PI3K and mTOR.

Frequently Asked Questions (FAQs)
Q1: What is NVP-BBD130 and what is its mechanism of action?

A1: NVP-BBD130 is a potent, stable, ATP-competitive, and orally active dual inhibitor of

phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR). By targeting

both PI3K and mTOR, NVP-BBD130 effectively blocks the PI3K/Akt/mTOR signaling pathway,

which is crucial for cell growth, proliferation, and survival. Dysregulation of this pathway is

common in many cancers.

Q2: What is the primary solvent for dissolving NVP-BBD130?

A2: The recommended solvent for NVP-BBD130 is Dimethyl Sulfoxide (DMSO), in which it is

soluble up to 10 mM. For experimental use, it is advised to prepare a concentrated stock

solution in DMSO.

Q3: How should I store NVP-BBD130 powder and stock solutions?

A3: NVP-BBD130 as a solid is shipped at room temperature. For long-term storage of the solid,

it is recommended to follow the instructions on the product's certificate of analysis. DMSO
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stock solutions should be stored at -20°C or -80°C to ensure stability. It is advisable to aliquot

the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Q4: Can I dissolve NVP-BBD130 directly in aqueous buffers like PBS or cell culture media?

A4: Like many kinase inhibitors, NVP-BBD130 has low aqueous solubility. Direct dissolution in

aqueous buffers is not recommended as it will likely result in poor solubility and precipitation. A

concentrated stock solution in DMSO should be prepared first and then diluted into the

aqueous experimental medium.

Q5: What are the known in vitro and in vivo effects of NVP-BBD130?

A5: In vitro, NVP-BBD130 has been shown to block the proliferation of melanoma cells by

inducing a complete G1 phase cell cycle arrest.[1] It leads to a reduction in cyclin D1

expression and an increase in p27Kip1 levels.[1][2] In vivo, oral administration of NVP-BBD130
has been demonstrated to effectively reduce tumor growth and metastasis in a mouse

melanoma model.[1][2][3]
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Issue Potential Cause Recommended Solution

Precipitation observed after

diluting DMSO stock in

aqueous media.

The final concentration of

NVP-BBD130 exceeds its

solubility limit in the aqueous

medium. The final percentage

of DMSO is too low to maintain

solubility.

- Ensure the final

concentration of NVP-BBD130

is within the working range for

your assay (e.g., for cell

culture, concentrations around

1 µM have been used

successfully).- Increase the

final percentage of DMSO in

your working solution.

However, be mindful of the

DMSO tolerance of your cell

line or assay system (typically

≤ 0.5%).- Prepare the final

dilution in pre-warmed media

and vortex gently immediately

after adding the DMSO stock.

Inconsistent or no biological

effect observed in

experiments.

Degradation of NVP-BBD130

due to improper storage.

Inaccurate concentration of the

stock solution. Insufficient

incubation time.

- Prepare fresh stock solutions

from the solid compound.

Avoid multiple freeze-thaw

cycles of existing stock

solutions.- Verify the

concentration of your stock

solution, if possible.- Ensure

the incubation time is sufficient

for the biological effect to

manifest. For example, cell

cycle arrest has been

observed after 72 hours of

treatment.[3]

Cell death or off-target effects

observed.

The concentration of NVP-

BBD130 is too high. The

concentration of DMSO in the

final working solution is toxic to

the cells.

- Perform a dose-response

experiment to determine the

optimal, non-toxic

concentration for your specific

cell line and assay.- Ensure the

final DMSO concentration in
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your vehicle control and

treatment groups is identical

and non-toxic to your cells.

Experimental Protocols
Protocol 1: Preparation of NVP-BBD130 Stock Solution

Objective: To prepare a 10 mM stock solution of NVP-BBD130 in DMSO.

Materials:

NVP-BBD130 solid powder (Molecular Weight: 443.50 g/mol )

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes

Procedure:

1. Calculate the required amount of NVP-BBD130 and DMSO. For 1 ml of a 10 mM stock

solution, you will need 4.435 mg of NVP-BBD130 and 1 ml of DMSO.

2. Weigh the NVP-BBD130 powder accurately.

3. Add the appropriate volume of DMSO to the powder.

4. Vortex the solution until the compound is completely dissolved. Gentle warming in a water

bath (37°C) may assist dissolution.

5. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

6. Store the aliquots at -20°C or -80°C.

Protocol 2: In Vitro Cell-Based Assay
Objective: To treat cultured cells with NVP-BBD130 to assess its effect on cell proliferation.

Materials:
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10 mM NVP-BBD130 stock solution in DMSO

Cultured cells in appropriate cell culture plates

Complete cell culture medium

Vehicle control (DMSO)

Procedure:

1. Seed cells at the desired density and allow them to adhere overnight.

2. The next day, prepare the working solutions of NVP-BBD130 by diluting the 10 mM DMSO

stock into pre-warmed complete cell culture medium. For a final concentration of 1 µM,

dilute the stock solution 1:10,000. For example, add 1 µl of 10 mM stock to 10 ml of

medium.

3. Prepare a vehicle control with the same final concentration of DMSO as the treatment

groups.

4. Remove the old medium from the cells and replace it with the medium containing NVP-
BBD130 or the vehicle control.

5. Incubate the cells for the desired period (e.g., 72 hours for cell cycle analysis).[3]

6. Proceed with your downstream analysis (e.g., cell counting, viability assay, cell cycle

analysis).

Quantitative Data Summary
Parameter Value Solvent Reference

Solubility 10 mM DMSO [4]

In Vitro Activity

(Melanoma Cells)
1 µM Cell Culture Medium [1][3]

In Vivo Dosage

(Mouse Model)
40 mg/kg (oral admin.) Not specified [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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